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Compound of Interest

Compound Name: 2-Chloro-3-hydroxyacrylaldehyde

Cat. No.: B13022278 Get Quote

Primary Commercial Identity: 2-Chloromalonaldehyde CAS Registry Numbers: 36437-19-1

(Aldehyde form), 50704-42-2 (Enol form)

Part 1: Executive Summary & Chemical Identity
2-Chloro-3-hydroxyacrylaldehyde is a highly reactive C3 building block predominantly used

in the synthesis of heterocyclic pharmaceutical intermediates. It is the enol tautomer of 2-

Chloromalonaldehyde. In the commercial marketplace, it is almost exclusively listed under the

keto-form name, 2-Chloromalonaldehyde (CAS 36437-19-1).

Its primary industrial application is as a key intermediate in the synthesis of Etoricoxib

(Arcoxia), a selective COX-2 inhibitor, where it undergoes cyclocondensation with ketosulfones

to form the central pyridine ring. Due to its propensity for polymerization and oxidation, sourcing

strategies must prioritize supplier cold-chain capabilities and purity verification.

Tautomeric Equilibrium & Stability
Understanding the chemical structure is critical for accurate ordering and analysis. The

compound exists in a dynamic equilibrium between the dicarbonyl (dialdehyde) and the enol

form.
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Figure 1: Tautomeric equilibrium between the commercial keto form and the reactive enol form.

Part 2: Market Analysis - Suppliers & Pricing
The market for 2-Chloromalonaldehyde is bifurcated between high-cost catalog suppliers (for

gram-scale R&D) and bulk chemical manufacturers (for kg-scale process development).

Global Pricing Tiers (2024-2025 Estimates)
The following data reflects current market listings. Note the significant price inversion between

research scale (

0.82/g).

Supplier
Category

Typical Pack
Size

Price Range
(USD)

Unit Cost
(Approx)

Lead Time

Catalog (R&D) 1 g $35.00 - $55.00 $45.00 / g In Stock

Catalog (R&D) 5 g $60.00 - $85.00 $14.00 / g In Stock

Catalog (R&D) 100 g
$600.00 -

$850.00
$7.00 / g 2-3 Weeks

Bulk / Process 1 kg
$800.00 -

$1,200.00
$0.90 / g 4-6 Weeks

Bulk / Process 100 kg
$75,000

(Estimate)
$0.75 / g Made to Order

Key Suppliers
AbMole (Global/USA): Strong on bulk pricing. Lists 1kg packs at competitive rates (~$820).

[1] High purity (>99%) suitable for GMP starting material.

Apollo Scientific (UK/Europe): Reliable catalog supplier for gram-scale screening. Good for

initial method development.
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CymitQuimica (Europe): Distributes for multiple brands (e.g., Indagoo). Good availability for

1g–25g sizes.

Thermo Fisher / Alfa Aesar: Often lists the product but prices may be higher due to

repackaging/distribution markups.

Procurement Strategy:

For Screening: Purchase 5g from a catalog supplier (Apollo/Cymit) to establish analytical

standards.

For Pilot: Do not buy multiple 100g bottles. Move directly to a 1kg inquiry with a bulk supplier

like AbMole or a custom synthesis house (e.g., Enamine, WuXi) to secure the <$1.00/g

pricing.

Part 3: Technical Specifications & Quality Control
(QC)
Due to the aldehyde functionality, this material is prone to oxidation (forming 2-chloromalonic

acid) and polymerization.

Critical Quality Attributes (CQA)
Appearance: White to off-white crystalline solid. Yellowing indicates decomposition.

Purity: ≥ 98.0% (HPLC).

Storage:Strictly 2-8°C (Refrigerated). Long-term storage at -20°C is recommended to

prevent dimerization.

Solubility: Soluble in water, DMSO, THF, and Methanol.

Self-Validating QC Protocol
Upon receipt, execute this protocol to verify integrity before use in synthesis.

Visual Inspection: Reject if the solid is brown or sticky (indicates polymerization).
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1H-NMR Verification (DMSO-d6):

Look for the aldehyde proton signal (

~9.0 - 9.5 ppm).

Check for the enol -OH proton (often broad, exchangeable).

Impurity Check: Look for broad multiplets upfield (0-4 ppm) indicating polymer formation.

Acidity Check: Dissolve 50mg in 1mL water and check pH. It should be slightly acidic (pH 3-

4). Strong acidity (pH <2) suggests oxidation to carboxylic acids.

Part 4: Application - Etoricoxib Synthesis
The primary value driver for this chemical is its role in constructing the central pyridine ring of

Etoricoxib. The 2-chloro substituent dictates the regioselectivity of the cyclization.

Synthesis Workflow
The reaction typically involves the condensation of a ketosulfone with 2-chloromalonaldehyde

(or its salt) in the presence of ammonia or an ammonium salt.[2]

Critical Process Parameters

Ketosulfone Intermediate
(1-(6-methylpyridin-3-yl)-...

ethanone)

Pyridine Ring Formation
(Regioselective Cyclization)

 Reflux (>100°C)

2-Chloromalonaldehyde
(CAS 36437-19-1)

 Reflux (>100°C)

NH4OAc / Propionic Acid
(Cyclization Agent)

 Reflux (>100°C)

Etoricoxib (API)
(Arcoxia)

 Purification & Salt Formation

1. Acidic catalysis required
2. Control of regio-isomers
3. CMA stability in hot acid
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Figure 2: The role of 2-Chloromalonaldehyde in the convergent synthesis of Etoricoxib.

Experimental Insight
In the synthesis of Etoricoxib, the sodium salt of 2-chloromalonaldehyde (CAS 1026494-97-2)

is frequently cited in patents as a superior alternative to the free aldehyde. The salt is easier to

handle, less volatile, and releases the reactive aldehyde in situ upon acidification, reducing

side reactions during the heating phase. If your yield is low with the free aldehyde, switch to the

sodium salt or generate it in situ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 2-Chloro-3-
hydroxyacrylaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13022278#suppliers-and-price-of-2-chloro-3-
hydroxyacrylaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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